Cas no 138402-11-6 (Irbesartan)

Irbesartan is an angiotensin II receptor antagonist (ARB) that offers improved blood pressure control through selective blockade of the AT1 receptor, reducing vasoconstriction and subsequent hypertension. Its pharmacological advantages include efficacy in patients with mild to moderate hypertension, once-daily dosing flexibility, and minimal impact on potassium levels.
Irbesartan structure
Irbesartan structure
Product Name:Irbesartan
CAS No:138402-11-6
MF:C25H28N6O
MW:428.529424667358
MDL:MFCD00864464
CID:64532
Update Time:2026-05-14

Irbesartan Chemical and Physical Properties

Names and Identifiers

    • 3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one
    • Irbesartan (GMP)
    • 3-butyl-2-[[4-[2-(2h-tetrazol-5-yl)phenyl]phenyl]methyl]-2,4-diazaspiro[4.4]non-3-en-1-one
    • 2-BUTYL-3-[[2'-(1H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-1,3-DIAZASPIRO[4.4]NON-1-EN-4-ONE
    • BMS-186295
    • AVAPRO
    • APROVEL
    • SR-47436
    • Irbesartan
    • 3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)-methyl)-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one
    • 2-Butyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
    • 2-Butyl-3-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]1,3-diaza-spiro[4.4]non-1-en-4-one
    • 2-Butyl-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
    • Karvea
    • BMS 186295
    • Irbesartan [USAN:INN]
    • SR 47436
    • 8-butyl-7-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-7,9-diazaspiro[4.4]non-8-en-6-one
    • C25H28N6O
    • YOSHYTLCDANDAN-UHFFFAOYSA-N
    • J0E2756Z7N
    • 2-butyl-3-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1,3-diazaspiro[4.4]non-1-en-4-one
    • MDL: MFCD00864464
    • Inchi: 1S/C25H28N6O/c1-2-3-10-22-26-25(15-6-7-16-25)24(32)31(22)17-18-11-13-19(14-12-18)20-8-4-5-9-21(20)23-27-29-30-28-23/h4-5,8-9,11-14H,2-3,6-7,10,15-17H2,1H3,(H,27,28,29,30)
    • InChI Key: YOSHYTLCDANDAN-UHFFFAOYSA-N
    • SMILES: O=C1C2(C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N1C([H])([H])C1C([H])=C([H])C(C2=C([H])C([H])=C([H])C([H])=C2C2N=NN([H])N=2)=C([H])C=1[H]
    • BRN: 6620400

Computed Properties

  • Exact Mass: 428.23200
  • Monoisotopic Mass: 428.23246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3
  • Melting Point: 185.0 to 190.0 deg-C
  • Boiling Point: 648.6°C at 760 mmHg
  • Flash Point: 346 °C
  • Refractive Index: 1.689
  • Solubility: DMSO: >25mg/mL
  • PSA: 87.13000
  • LogP: 4.15090
  • Merck: 5083

Irbesartan Security Information

Irbesartan Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Irbesartan Pricemore >>

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Irbesartan Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Zinc triflate Solvents: Acetonitrile ;  24 h, reflux
1.2 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ,  Water ;  24 h, reflux
1.3 Reagents: Dibromotriphenylphosphorane ,  Diisopropylethylamine Solvents: Dichloromethane ;  18 h, rt
1.4 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, 40 °C
1.5 Catalysts: Tetrabutylammonium iodide ;  20 h, 45 °C
1.6 Solvents: Dichloromethane ;  rt
Reference
Original loading and Suzuki conditions for the solid-phase synthesis of biphenyltetrazoles. Application to the first solid-phase synthesis of irbesartan
Cousaert, Nicolas; Willand, Nicolas; Gesquiere, Jean-Claude; Tartar, Andre; Deprez, Benoit; et al, Tetrahedron Letters, 2008, 49(17), 2743-2747

Irbesartan Raw materials

Irbesartan Preparation Products

Irbesartan Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:138402-11-6)厄贝沙坦
Order Number:LE26859875;LE12188
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:138402-11-6)Irbesartan
Order Number:sfd10204
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

Irbesartan Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Irbesartan Related Literature

Additional information on Irbesartan

Irbesartan (CAS No. 138402-11-6): A Comprehensive Overview of Its Pharmacological Profile and Recent Research Developments

Irbesartan, chemically designated as 2-[[1-ethoxy-1-(4-fluorophenyl)-vinyl]amino]-4-methyl-6-[2-(1H-tetrazol-5-yl)phenyl]pyrimidine-5-carboxylic acid, is a potent and selective angiotensin II receptor blocker (ARB) widely used in the management of hypertension. With the CAS number 138402-11-6, this compound has garnered significant attention in the pharmaceutical industry due to its efficacy and safety profile. This article provides an in-depth exploration of Irbesartan, focusing on its pharmacological mechanisms, clinical applications, and the latest research advancements.

The primary mechanism of action of Irbesartan involves the blockade of angiotensin II type 1 (AT1) receptors, which are crucial for the vasoconstrictive effects of angiotensin II. By inhibiting these receptors, Irbesartan effectively reduces blood pressure, thereby mitigating the risks associated with hypertension such as cardiovascular diseases and stroke. The compound's chemical structure, featuring a pyrimidine core and a tetrazole moiety, contributes to its high affinity for AT1 receptors, making it a highly effective therapeutic agent.

In recent years, research has delved deeper into the multifaceted effects of Irbesartan beyond its primary antihypertensive role. Studies have highlighted its potential benefits in protecting renal function in patients with diabetes and chronic kidney disease. The ability of Irbesartan to reduce proteinuria and slow down the progression of kidney damage has made it a cornerstone in the management of these conditions. Furthermore, preliminary research suggests that Irbesartan may exhibit cardioprotective effects, potentially reducing myocardial fibrosis and improving cardiac function.

The pharmacokinetic properties of Irbesartan are another area of interest. It is well-absorbed after oral administration and reaches peak plasma concentrations within a few hours. The compound exhibits linear pharmacokinetics over a wide dose range, allowing for flexible dosing regimens. Additionally, Irbesartan has a relatively long half-life, which facilitates once-daily dosing, enhancing patient compliance. These characteristics make Irbesartan a convenient and effective option for long-term hypertension management.

Efficacy and safety studies have consistently demonstrated the benefits of Irbesartan in various patient populations. Large-scale clinical trials have shown that it effectively lowers blood pressure without causing significant side effects. Common adverse effects include hyperkalemia, dizziness, and fatigue, but these are generally mild and well-tolerated. The lack of significant interactions with other commonly prescribed medications further enhances the therapeutic appeal of Irbesartan.

The latest research in the field of cardiovascular pharmacology has also explored the potential role of Irbesartan in conditions beyond hypertension. Studies suggest that it may have anti-inflammatory properties, which could be beneficial in managing chronic inflammatory diseases such as rheumatoid arthritis. Additionally, there is growing interest in investigating whether Irbesartan can modulate metabolic pathways associated with type 2 diabetes mellitus.

In conclusion,

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:138402-11-6)厄贝沙坦
LE26859875;LE12188
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:138402-11-6)Irbesartan
sfd10204
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email